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For researchers, scientists, and drug development professionals requiring precise pressure

regulation in hydraulic systems, the MRV-03 series of modular relief valves presents a robust

solution. This guide provides a detailed comparison of the MRV-03 with comparable

alternatives, supported by performance data and standardized experimental methodologies.

Performance Comparison of D03/NG6/CETOP-3
Modular Relief Valves
The MRV-03 series conforms to the ISO 4401-03 (D03, NG6, CETOP-3) mounting standard,

ensuring interchangeability with a variety of other valves on the market.[1][2] The following

table summarizes the key performance specifications of the MRV-03 and several comparable

alternatives.
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Parameter MRV-03 Series

Alternative A:

Danfoss

SystemStak

D03

Alternative B:

Fluidhaus D03

(NG6) Module

Alternative C:

Dynex D03

Series

Maximum

Operating

Pressure

Up to 4500 psi

(315 bar)[3]
4500 psi[4] 3045 psi[5]

5000 psi (350

bar)[3][6]

Maximum Flow

Rate

~21.13 gpm (80

lpm)

Not explicitly

stated, but part

of a high-

performance line.

9 gpm (35 lpm)

[5][7]

15 U.S. gpm (57

L/min)[3][6]

Adjustable

Pressure Ranges

Multiple ranges

available (e.g.,

100-500, 100-

1000, 100-3000,

100-4500 psi)[3]

145-2900 psi[4]

Approximately

300 psi to 3045

psi[5]

Not specified in

broad terms, but

used in high-

pressure

applications.

Mounting

Standard

ISO 4401-03 /

NFPA D03[3]
NFPA-D03[4]

D03 (NG6)

standard

mounting

pattern[5][7]

NFPA D03, NG6,

ISO 4401-03[6]

Body Material
Ductile Iron /

Casting Iron
Ductile Iron[4] Not specified Not specified

Internal

Components

Hardened

Steel[4]

Hardened

Steel[4]
Not specified Not specified

Performance Curves of the MRV-03 Series
The performance of a relief valve is typically characterized by its pressure versus flow rate

curve. The following graphs are representative of the performance characteristics of the MRV-

03 series, illustrating the relationship between pressure and flow, as well as the minimum

pressure required to initiate flow.
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(Please note that the following curves are based on data from IFP MRV03 datasheets and may

vary slightly between manufacturers.)

Pressure vs. Flow Characteristic This curve demonstrates the change in pressure as the flow

rate through the valve increases. Ideally, a relief valve should maintain a relatively stable

pressure across its operating flow range.

Flow vs. Minimum Pressure Characteristic This curve illustrates the minimum pressure required

to open the valve and allow a certain flow rate to pass through.

Experimental Protocol for Relief Valve Performance
Evaluation
To ensure accurate and reproducible performance data, a standardized experimental setup and

procedure are crucial. The following protocol outlines a general method for testing the

performance of hydraulic relief valves like the MRV-03 series, based on industry best practices.

Objective: To determine the pressure-flow characteristics and the cracking and reseating

pressures of a hydraulic relief valve.

Materials:

Hydraulic power unit with a variable flow pump

Test manifold with an ISO 4401-03 mounting interface

Pressure gauges or transducers (inlet and outlet)

Flow meter

Hydraulic fluid (specify type and viscosity, e.g., mineral-based hydraulic fluid)

Data acquisition system (optional, for high-resolution data logging)

The relief valve to be tested (e.g., MRV-03)

Procedure:
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Valve Installation: Mount the relief valve onto the test manifold. Ensure all connections are

secure and leak-free.

System Preparation: Connect the hydraulic power unit to the test manifold. Place pressure

gauges upstream (inlet) and downstream (outlet) of the relief valve. Install the flow meter in

the line.

Initial Setup: With the pump off, set the relief valve to its minimum pressure setting.

Cracking Pressure Test:

Slowly increase the flow from the hydraulic pump.

Monitor the inlet pressure gauge. The pressure at which the valve first begins to open and

allow fluid to pass to the outlet is the "cracking pressure."

Record this pressure value.

Pressure-Flow Characteristic Test:

Once the valve is open, gradually increase the flow rate in predetermined increments.

At each increment, record the corresponding inlet pressure and flow rate.

Continue this process up to the maximum rated flow of the valve.

Reseating Pressure Test:

After reaching the maximum flow, slowly decrease the flow rate.

Monitor the inlet pressure. The pressure at which the valve closes and stops the flow is the

"reseating pressure."

Record this pressure value.

Data Analysis:
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Plot the recorded data with pressure on the y-axis and flow rate on the x-axis to generate

the pressure-flow characteristic curve.

The difference between the cracking pressure and the reseating pressure is known as the

pressure override.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental protocol for testing the

performance of a relief valve.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


System Setup

Performance Testing

Data Analysis

Mount Valve on
Test Manifold

Connect Hydraulic Power Unit,
Gauges, and Flow Meter

Set Valve to
Minimum Pressure

Slowly Increase Flow to
Determine Cracking Pressure

Incrementally Increase Flow,
Record Pressure & Flow Data

Slowly Decrease Flow to
Determine Reseating Pressure

Plot Pressure vs. Flow
Characteristic Curve

Calculate
Pressure Override

Click to download full resolution via product page

Relief Valve Performance Testing Workflow
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This comprehensive guide provides a foundation for understanding and comparing the

performance of the MRV-03 relief valve. For specific applications, it is always recommended to

consult the manufacturer's detailed datasheets and performance curves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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